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Compound of Interest

Compound Name: Spinetoram L

Cat. No.: B022779

This document provides a detailed protocol for the extraction and quantification of Spinetoram
L from soil matrices using a modified QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and
Safe) method. This procedure is intended for researchers, scientists, and professionals in drug
development and environmental monitoring.

Introduction

Spinetoram is a broad-spectrum insecticide composed of two active ingredients, Spinosyn J
and its synthetic derivative, Spinosyn L.[1][2][3] Accurate determination of its residues in soil is
crucial for environmental risk assessment and regulatory compliance. The QUEChERS
methodology offers a simple, rapid, and effective approach for the extraction and cleanup of
pesticide residues from complex matrices like soil, prior to analysis by liquid chromatography-
tandem mass spectrometry (LC-MS/MS).[1][2][3]

This application note details a validated, modified QUEChERS protocol using ethyl acetate for
extraction, followed by a dispersive solid-phase extraction (d-SPE) cleanup step. The final
determination is performed by LC-MS/MS, providing high sensitivity and selectivity for
Spinetoram L.

Quantitative Data Summary

The following tables summarize the performance of the described method for the determination
of Spinetoram (Spinosyn J and Spinosyn L) in soil. The method was validated by analyzing
samples spiked at 25, 50, and 100 ng/g.[1]
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Table 1: Recovery and Precision of Spinetoram in Soil

Relative Standard

Analyte Spiking Level Mean Recovery (%) Deviation (RSD)
(nglg) (%)
Spinosyn J 25 89 12
50 93 7
100 94 6
Spinosyn L 25 88 7
50 91 4
100 91 6
Data sourced from Goon et al., 2022.[1]
Table 2: Method Detection and Quantification Limits
Analyte Limit of Quantification (LOQ) (ngl/g)
Spinosyn J 7.5
Spinosyn L 2.5

Data sourced from Goon et al., 2022.[1]

Experimental Protocol

This protocol is based on the modified QUEChERS method described by Goon et al. (2022).[1]

Materials and Reagents

e Solvents: Ethyl acetate (pesticide residue grade), Acetonitrile (LC-MS grade), Methanol (LC-
MS grade)

e Salts: Anhydrous sodium sulfate (Na2S0a4), Sodium chloride (NaCl)
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d-SPE Sorbents: Primary secondary amine (PSA), C18, Graphitized carbon black (GCB)

Standards: Certified reference standards of Spinosyn J and Spinosyn L

Water: Deionized water

Equipment: 50 mL centrifuge tubes, vortex mixer, centrifuge, homogenizer (optional,
vortexing is preferred for soil), analytical balance, micropipettes.

Standard Solution Preparation

e Stock Solution (1000 pg/mL): Accurately weigh 10 mg of Spinetoram analytical standard and
dissolve it in 10 mL of methanol in a volumetric flask.

o Working Standard Solutions: Prepare a series of working standard solutions (e.g., 5, 10, 20,
50, 100, 250, 500, and 1000 ng/mL) by serial dilution of the stock solution with methanol.[1]

« Fortification Solutions: Prepare spiking solutions at concentrations of 25, 50, and 100 ng/mL
from the stock solution for recovery experiments.[1]

Sample Preparation and Extraction

e Weigh 10 g of the soil sample into a 50 mL centrifuge tube.[1]
e Add 10 mL of deionized water to the tube and vortex for 1 minute.[1]
e Add 10 mL of ethyl acetate to the centrifuge tube.[1]

» Vortex the tube vigorously for 1 minute. For soil matrices, vortexing was found to yield higher
recoveries compared to homogenization.[1]

e Add 5 g of activated Na=SO4 and 1 g of NaCl to the tube.[1]

o Immediately vortex for another 1 minute to prevent the formation of salt agglomerates.

Centrifuge the tube at >3000 rcf for 5 minutes.[4]

Dispersive Solid-Phase Extraction (d-SPE) Cleanup
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o Transfer a 1 mL aliquot of the upper ethyl acetate supernatant to a 2 mL d-SPE tube
containing a mixture of PSA, C18, and GCB sorbents.

o Vortex the d-SPE tube for 1 minute.
e Centrifuge the tube at a high rcf (e.g., =5000) for 2 minutes.[4]

e The resulting supernatant is the final extract.

LC-MS/MS Analysis

o Transfer the final extract into an autosampler vial for analysis.

e Inject the sample into an LC-MS/MS system for the quantification of Spinosyn J and
Spinosyn L.

Visualizations
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Caption: QUEChERS workflow for Spinetoram L extraction from soil.
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Caption: Key factors influencing Spinetoram L extraction efficiency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note and Protocol: QUEChERS Extraction
of Spinetoram L from Soil Matrices]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b022779#quechers-protocol-for-spinetoram-|-
extraction-from-soil-matrices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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